Cas no 126910-68-7 (Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate)

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and ester functional groups. The compound serves as a key building block in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, enabling further derivatization through nucleophilic substitution or coupling reactions. Its thiophene backbone contributes to stability and electronic properties, making it useful in heterocyclic chemistry. The presence of two reactive chlorine sites allows selective functionalization, enhancing its utility in multi-step syntheses. Proper handling is required due to its sensitivity to moisture and potential reactivity under certain conditions. This compound is typically handled under inert atmospheres to preserve its integrity.
Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate structure
126910-68-7 structure
Product Name:Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate
CAS No:126910-68-7
MF:C6H4Cl2O4S2
MW:275.129557609558
MDL:MFCD09032981
CID:1076196
PubChem ID:10869516
Update Time:2025-11-02

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate
    • 5-chloro-3-(chlorosulfonyl)-2-Thiophenecarboxylic acid methyl ester
    • Methyl 5-chloro-3-(chlorosulfonyl)-thiophene-2-carboxylate
    • Methyl 5-Chloro-3-Chlorosulfonyl-Thiophene-2-Carboxylate
    • Methyl 5-chloro-3-chlorosulfonyl-2-thiophene carboxylate
    • Methyl-5-chloro-3-chlorosulfonyl-2-thiophene carboxylate
    • methyl 5-chloro-3-chlorosulfonylthiophene-2-carboxylate
    • Methyl 5-Chloro-3-chlorosuphonylthiophene-2-carboxylate
    • methyl 5-chloro-3-(chlorosulfonyl)-2-thiophenecarboxylate
    • 2,5-Thiophenedicarboxylicacid, 3-(chlorosulfonyl)-, 2,5-dimethyl ester
    • BCP12614
    • ZX
    • ALBB-004863
    • BBL012504
    • A856198
    • 2-Thiophenecarboxylic acid, 5-chloro-3-(chlorosulfonyl)-, methyl ester
    • EN300-261670
    • DB-064221
    • STK501471
    • DA-37542
    • methyl 5-chloro-3-chlorosulfonyl-2-thiophene carboxylate, AldrichCPR
    • MFCD09032981
    • AS-19658
    • BFA91068
    • O11958
    • dimethyl 3-chlorosulfonyl-2,5-thiophenedicarboxylate
    • CS-0150872
    • DTXSID20446562
    • Methyl 5-chloro-3-chlorosulfonyl-2-thiophene carboxylate, tech grade
    • C6H4Cl2O4S2
    • AKOS000321310
    • 126910-68-7
    • 158439-31-7
    • SY112371
    • SCHEMBL3016567
    • MDL: MFCD09032981
    • Inchi: 1S/C6H4Cl2O4S2/c1-12-6(9)5-3(14(8,10)11)2-4(7)13-5/h2H,1H3
    • InChI Key: GDKPWFMFFKPATJ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(SC=1C(=O)OC)Cl)(=O)=O

Computed Properties

  • Exact Mass: 273.8928063g/mol
  • Monoisotopic Mass: 273.8928063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.1
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.663±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 50-52 ºC
  • Boiling Point: 398.7±42.0 °C at 760 mmHg
  • Flash Point: 194.9±27.9 °C
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate Security Information

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Additional information on Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate (CAS No. 126910-68-7): A Comprehensive Overview

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate (CAS No. 126910-68-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene backbone and functional groups, plays a pivotal role in the synthesis of various bioactive molecules. Its chlorosulfonyl and ester functionalities make it a versatile intermediate for further chemical modifications.

The molecular structure of Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate includes a thiophene ring substituted with a chloro group at the 5-position and a chlorosulfonyl group at the 3-position. The carboxylate moiety at the 2-position, in the form of a methyl ester, enhances its reactivity and solubility in organic solvents. This structural arrangement is particularly advantageous for applications in drug discovery and material science, where precise functionalization is crucial.

One of the most notable applications of CAS No. 126910-68-7 is its use as a building block in the synthesis of heterocyclic compounds. Researchers have leveraged its reactivity to develop novel thiophene derivatives, which are widely explored for their potential in treating various medical conditions. For instance, thiophene-based molecules are frequently investigated for their anti-inflammatory and antimicrobial properties, aligning with the growing demand for new therapeutic agents.

In the agrochemical sector, Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate serves as a key intermediate for the development of crop protection agents. Its ability to undergo nucleophilic substitution reactions makes it invaluable for creating compounds that target pests and pathogens. This is particularly relevant in the context of sustainable agriculture, where the need for eco-friendly and efficient solutions is paramount.

The synthesis of CAS No. 126910-68-7 typically involves the chlorosulfonation of methyl thiophene-2-carboxylate, followed by selective chlorination. This process highlights the importance of regioselective reactions in organic chemistry, a topic of great interest to both academic and industrial researchers. Advances in catalysis and green chemistry have further optimized the production of this compound, reducing waste and improving yields.

From a market perspective, the demand for Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate is driven by its applications in high-value chemical synthesis. Pharmaceutical companies and agrochemical manufacturers are the primary consumers, with research institutions also contributing to its usage. The compound's patent landscape and regulatory status are frequently discussed topics, as they influence its commercial viability and accessibility.

Recent trends in AI-driven drug discovery have also spotlighted compounds like CAS No. 126910-68-7. Machine learning algorithms are increasingly used to predict the reactivity and biological activity of such molecules, accelerating the identification of promising candidates. This intersection of computational chemistry and experimental validation is reshaping how researchers approach molecular design.

In summary, Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate (CAS No. 126910-68-7) is a multifaceted compound with significant implications for pharmaceutical, agrochemical, and material science applications. Its unique structural features and reactivity profile make it a valuable asset in synthetic chemistry, while ongoing advancements in green synthesis and computational modeling continue to expand its potential. As research in these fields progresses, the relevance of this compound is expected to grow, solidifying its position as a cornerstone in modern chemical innovation.

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